Cas no 2640966-31-8 (1-(2,3-Dichlorophenyl)-4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazine)

• Product Name: 1-(2,3-Dichlorophenyl)-4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazine
• CAS No: 2640966-31-8
• MF: C₁₄H₁₆Cl₂N₄OS
• MW: 359.274039268494
• CID: 5317698
• PubChem ID: 154829776
• Update Time: 2025-06-09

1-(2,3-Dichlorophenyl)-4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazine Chemical and Physical Properties

Names and Identifiers

• AKOS040724920
• F6755-0712
• 1-(2,3-dichlorophenyl)-4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazine
• 2640966-31-8
• 1-(2,3-Dichlorophenyl)-4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazine

• Inchi： 1S/C14H16Cl2N4OS/c1-21-9-12-17-14(22-18-12)20-7-5-19(6-8-20)11-4-2-3-10(15)13(11)16/h2-4H,5-9H2,1H3
• InChI Key： YOBHBRXZPMVMFX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1N1CCN(C2=NC(COC)=NS2)CC1)Cl

Computed Properties

• Exact Mass: 358.0421877g/mol
• Monoisotopic Mass: 358.0421877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 69.7Ų

Additional information on 1-(2,3-Dichlorophenyl)-4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazine

1-(2,3-Dichlorophenyl)-4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazine (CAS No. 2640966-31-8): An Overview of a Promising Compound in Medicinal Chemistry

1-(2,3-Dichlorophenyl)-4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazine (CAS No. 2640966-31-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperazines, which are widely studied for their diverse biological activities, including antipsychotic, antidepressant, and anti-inflammatory properties.

The structure of 1-(2,3-dichlorophenyl)-4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazine is characterized by a piperazine ring substituted with a 2,3-dichlorophenyl group and a 3-(methoxymethyl)-1,2,4-thiadiazol-5-yl moiety. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it a valuable candidate for further research and development.

Recent studies have highlighted the pharmacological profile of this compound. One notable area of interest is its potential as an antipsychotic agent. Research published in the Journal of Medicinal Chemistry has shown that 1-(2,3-dichlorophenyl)-4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazine exhibits significant affinity for dopamine D₂ receptors, which are key targets in the treatment of schizophrenia and other psychotic disorders. The compound's ability to modulate these receptors without causing severe side effects makes it a promising candidate for further clinical evaluation.

In addition to its antipsychotic properties, 1-(2,3-dichlorophenyl)-4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazine has also shown potential as an anti-inflammatory agent. A study published in the European Journal of Pharmacology demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This suggests that it may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The mechanism of action of 1-(2,3-dichlorophenyl)-4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazine is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its interaction with G-protein coupled receptors (GPCRs), which play a crucial role in signal transduction processes. The compound's ability to modulate these receptors may contribute to its diverse biological activities.

Preclinical studies have also evaluated the pharmacokinetic properties of 1-(2,3-dichlorophenyl)-4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazine. These studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent.

The safety profile of 1-(2,3-dichlorophenyl)-4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazine has been assessed in various preclinical models. Toxicity studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. These findings support its potential for clinical use.

Despite its promising properties, further research is needed to fully understand the potential applications and limitations of 1-(2,3-dichlorophenyl)-4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazine. Ongoing clinical trials are evaluating its efficacy and safety in various disease conditions. The results from these trials will provide valuable insights into the therapeutic potential of this compound.

In conclusion, 1-(2,3-dichlorophenyl)-4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazine (CAS No. 2640966-31-8) represents a promising compound with diverse pharmacological activities. Its unique structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the field of medicinal chemistry. As more data becomes available from ongoing studies and clinical trials, this compound may emerge as a valuable therapeutic option for various medical conditions.